Cas no 61727-44-4 (2H-Pyran, 3-bromotetrahydro-2-methoxy-6-methyl-)

• Product Name: 2H-Pyran, 3-bromotetrahydro-2-methoxy-6-methyl-
• CAS No: 61727-44-4
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 468296
• PubChem ID: 71392861
• Update Time: 2025-04-19

2H-Pyran, 3-bromotetrahydro-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-bromotetrahydro-2-methoxy-6-methyl-
• 3-bromo-2-methoxy-6-methyloxane
• 61727-44-4
• DTXSID00814649

• Inchi： 1S/C7H13BrO2/c1-5-3-4-6(8)7(9-2)10-5/h5-7H,3-4H2,1-2H3
• InChI Key： XTZROZINIVMYNE-UHFFFAOYSA-N
• SMILES： BrC1C(OC)OC(C)CC1

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46